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Compound of Interest

Compound Name: 2-Chloro-4,6-dimethylnicotinamide

Cat. No.: B118945 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a consolidated overview of the known chemical properties of 2-
Chloro-4,6-dimethylnicotinamide. Due to the limited availability of public domain data, this

document focuses on foundational chemical information. At present, detailed experimental

protocols for its synthesis, comprehensive spectral analyses, and its role in biological signaling

pathways are not extensively documented in publicly accessible literature.

Core Chemical Properties
2-Chloro-4,6-dimethylnicotinamide is a substituted pyridine derivative. Its fundamental

chemical and physical properties are summarized below.
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Property Value Citation(s)

CAS Number 140413-44-1 [1][2]

Molecular Formula C₈H₉ClN₂O [1][2]

Molecular Weight 184.62 g/mol [1][2]

Appearance White to off-white solid [1][2]

Melting Point 154-155 °C [1][2]

Boiling Point (Predicted) 270.7 ± 40.0 °C [1][2]

Density (Predicted) 1.265 ± 0.06 g/cm³ [1][2]

Storage Temperature 2-8 °C [1][2]

Synthesis and Experimental Protocols
Detailed, step-by-step experimental protocols for the synthesis of 2-Chloro-4,6-
dimethylnicotinamide are not readily available in the surveyed literature. However, general

synthetic strategies for related nicotinamide derivatives often involve the amidation of a

corresponding nicotinic acid or its activated derivative. For instance, the synthesis of similar

compounds has been achieved through the reaction of a 2-chloronicotinoyl chloride with an

appropriate amine.

A generalized conceptual workflow for a potential synthesis is presented below. It is crucial to

note that this is a hypothetical pathway and has not been experimentally verified for this

specific compound based on the available data.

Caption: Conceptual synthetic workflow for 2-Chloro-4,6-dimethylnicotinamide.

Spectroscopic Data
Experimental spectral data, including Nuclear Magnetic Resonance (NMR), Infrared (IR), and

Mass Spectrometry (MS), for 2-Chloro-4,6-dimethylnicotinamide are not available in the

public domain. For definitive structural confirmation and purity assessment, acquisition of this

data would be a mandatory step in any research or development context.
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Biological Activity and Signaling Pathways
Currently, there is no specific information in the public literature detailing the biological activity

of 2-Chloro-4,6-dimethylnicotinamide or its involvement in any signaling pathways. Research

on structurally related nicotinamide derivatives has explored their potential as fungicides,

suggesting that this class of compounds may have bioactivity. However, without direct

experimental evidence, the biological profile of 2-Chloro-4,6-dimethylnicotinamide remains

uncharacterized.

The diagram below illustrates a generic representation of how a novel small molecule

compound might be investigated for its effects on a cellular signaling pathway.

Caption: General workflow for investigating the biological activity of a compound.

In conclusion, while the basic chemical properties of 2-Chloro-4,6-dimethylnicotinamide are

documented, a significant gap exists in the publicly available scientific literature regarding its

synthesis, spectral characterization, and biological function. Further experimental investigation

is required to elucidate these aspects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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